Cas no 1096074-57-5 ([(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[(2,5-dichlorophenyl)sulfanyl]acetate)

[(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[(2,5-dichlorophenyl)sulfanyl]acetate structure
1096074-57-5 structure
Product Name:[(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[(2,5-dichlorophenyl)sulfanyl]acetate
CAS No:1096074-57-5
MF:C18H14Cl2N2O3S
MW:409.286361217499
CID:5912025
PubChem ID:31393130
Update Time:2025-10-29

[(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[(2,5-dichlorophenyl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

    • [2-[N-(cyanomethyl)anilino]-2-oxoethyl] 2-(2,5-dichlorophenyl)sulfanylacetate
    • Z18340969
    • 1096074-57-5
    • EN300-26680499
    • [(cyanomethyl)(phenyl)carbamoyl]methyl 2-[(2,5-dichlorophenyl)sulfanyl]acetate
    • AKOS033610001
    • [(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[(2,5-dichlorophenyl)sulfanyl]acetate
    • Inchi: 1S/C18H14Cl2N2O3S/c19-13-6-7-15(20)16(10-13)26-12-18(24)25-11-17(23)22(9-8-21)14-4-2-1-3-5-14/h1-7,10H,9,11-12H2
    • InChI Key: KPVKJHUJYGCOFG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1SCC(=O)OCC(N(CC#N)C1C=CC=CC=1)=O)Cl

Computed Properties

  • Exact Mass: 408.0102189g/mol
  • Monoisotopic Mass: 408.0102189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 95.7Ų

[(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[(2,5-dichlorophenyl)sulfanyl]acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26680499-0.05g
[(cyanomethyl)(phenyl)carbamoyl]methyl 2-[(2,5-dichlorophenyl)sulfanyl]acetate
1096074-57-5 95.0%
0.05g
$212.0 2025-03-20
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